(2R,3S)-2-(Hydroxymethyl)-3,6-dihydro-2H-pyran-3-ol

• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: (2R,3S)-2-(hydroxymethyl)-3,6-dihydro-2H-pyran-3-ol
• InChI: InChI=1S/C6H10O3/c7-4-6-5(8)2-1-3-9-6/h1-2,5-8H,3-4H2/t5-,6+/m0/s1
• InChI Key: CNTQWODJJQFZLR-NTSWFWBYSA-N
• Isomeric SMILES: C1C=C[C@@H]([C@H](O1)CO)O
• Canonical SMILES: C1C=CC(C(O1)CO)O

Description

(2R,3S)-2-(Hydroxymethyl)-3,6-dihydro-2H-pyran-3-ol is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of trans-3-acetoxy-3,6-dihydro-2H-pyran-2-carboxylic acid ethyl ester (56 mg, 0.26 mmol) in THF (5 ml) was added LiAlH4 (62 mg, 1.64 mmol). The resulting solution was stirred at ambient temperature for 15 min and quenched by addition of H2O (10 ml). The solution was diluted with EtOAc (50 ml×2), washed with brine (50 ml), dried over Na2SO4, concentrated in vacuo and purified by flash chromatography with 20% EtOAc-hexane (Rf=0.25 in EtOAc) to give 2-hydroxymethyl-3,6-dihydro-2H-pyran-3-ol as a colorless liquid